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Compound of Interest

Compound Name: LW-216

Cat. No.: B15575592 Get Quote

A comprehensive review of current scientific literature reveals that the designation "LW-216" is

not uniquely assigned to a single molecule. Instead, various compounds with similar

alphanumeric identifiers are under investigation for distinct therapeutic applications, leading to

potential ambiguity. This report clarifies the current understanding of compounds referred to as

"LW-216" or with similar nomenclature and highlights the absence of a clear, singular agent

with this name focused on oxidative stress regulation.

Initial searches for "LW-216" in the context of oxidative stress did not yield information on a

specific, defined molecule. The search results pointed to several different investigational drugs

with similar labels, each with a distinct mechanism of action and therapeutic target.

For instance, research exists on SB-216, a novel and potent tubulin inhibitor being evaluated

for its anti-tumor activity in pancreatic cancer.[1] Studies show that SB-216 can inhibit cell

proliferation, colony formation, and cell migration in pancreatic ductal adenocarcinoma (PDAC)

cell lines at low nanomolar concentrations.[1] Its mechanism involves inducing cell apoptosis

and causing cell cycle arrest in the G2/M phase.[1] In vivo studies in subcutaneous mouse

models have demonstrated its potential to inhibit tumor growth with low toxicity.[1]

Another distinct compound is DT-216, a GeneTAC (Gene Targeting Chimera) small molecule

developed for the treatment of Friedreich's Ataxia.[2][3] This molecule is designed to target the

expanded GAA trinucleotide repeat in the FXN gene, aiming to restore the production of the

frataxin protein.[2][3] A Phase 1 clinical trial was initiated to evaluate its safety, tolerability, and
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pharmacokinetic profile.[3][4] While generally well-tolerated, injection site reactions led to the

development of a new formulation, DT-216P2.[2][5]

Furthermore, TK-216 has been identified as a first-in-class small molecule inhibitor of the EWS-

FLI1 fusion protein, a key driver in Ewing Sarcoma.[6] This compound, a clinical derivative of

YK-4-279, has shown anti-tumor activity in lymphoma cell lines and in vivo models.[6]

The broader topic of oxidative stress and its regulation is a significant area of research.

Oxidative stress arises from an imbalance between the production of reactive oxygen species

(ROS) and the body's ability to counteract their harmful effects through antioxidant defenses.[7]

This imbalance can lead to damage of vital macromolecules like DNA, proteins, and lipids,

contributing to the pathology of numerous diseases.[7][8]

A critical pathway in the cellular defense against oxidative stress is the Nrf2 (Nuclear factor

erythroid 2-related factor 2) signaling pathway.[9][10] Under normal conditions, Nrf2 is kept in

the cytoplasm by Keap1, which facilitates its degradation.[10][11] In the presence of oxidative

stress, Nrf2 is released from Keap1, translocates to the nucleus, and activates the transcription

of a wide array of antioxidant and cytoprotective genes.[9][11][12] These genes include those

encoding for enzymes like heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1

(NQO1), and components of the glutathione synthesis pathway.[9][13]

While the Nrf2 pathway is a promising target for therapeutic intervention in diseases with an

oxidative stress component, and various molecules are being investigated for their ability to

modulate this pathway, there is no specific, publicly available scientific literature that definitively

identifies a compound named "LW-216" and details its role in oxidative stress regulation. The

existing research points to a collection of similarly named but chemically and functionally

distinct molecules. Therefore, a detailed technical guide on "LW-216" and its impact on

oxidative stress cannot be constructed at this time due to the lack of a defined molecular entity

associated with this function. Further clarification and a more specific molecular identifier are

needed to provide the requested in-depth analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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